Cas no 2260931-13-1 (rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine)

• Product Name: rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine
• CAS No: 2260931-13-1
• MF: C₁₀H₁₆F₃N
• MW: 207.235953330994
• CID: 6406818
• PubChem ID: 137927002
• Update Time: 2025-07-28

rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6734815
• 2260931-13-1
• rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine

• Inchi： 1S/C10H16F3N/c11-10(12,13)9-7-3-1-6(2-4-7)8(9)5-14/h6-9H,1-5,14H2/t6?,7?,8-,9-/m0/s1
• InChI Key： FTYWLAAFZZWTIL-PEBLOWIWSA-N
• SMILES： FC([C@@H]1[C@@H](CN)C2CCC1CC2)(F)F

Computed Properties

• Exact Mass: 207.12348400g/mol
• Monoisotopic Mass: 207.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine

Comprehensive Overview of rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine (CAS No. 2260931-13-1)

rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine (CAS No. 2260931-13-1) is a specialized organic compound with a unique bicyclic structure and a trifluoromethyl group, making it a molecule of significant interest in pharmaceutical and agrochemical research. Its rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine configuration provides distinct stereochemical properties, which are crucial for its applications in drug discovery and material science. Researchers and industry professionals often seek detailed information about this compound due to its potential in developing novel bioactive molecules.

The chemical structure of rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine features a bicyclo[2.2.2]octane core, which is known for its rigidity and stability. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly valued in medicinal chemistry. These properties make it a promising candidate for the synthesis of chiral intermediates and pharmaceutical building blocks. With the increasing demand for fluorinated compounds in drug development, rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine has garnered attention for its potential in creating next-generation therapeutics.

One of the most frequently asked questions about rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine is its role in asymmetric synthesis. The compound's stereocenters allow for the creation of enantiomerically pure derivatives, which are essential for developing drugs with high specificity and reduced side effects. Additionally, its CAS No. 2260931-13-1 is often searched in relation to custom synthesis and scale-up production, as pharmaceutical companies look for reliable suppliers of high-purity intermediates.

In the context of current trends, the demand for fluorinated compounds like rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine is rising due to their applications in COVID-19 drug research and central nervous system (CNS) therapeutics. The trifluoromethyl group's ability to improve bioavailability and binding affinity makes it a key feature in modern drug design. Furthermore, the compound's potential use in agrochemicals for pest control and crop protection aligns with the growing emphasis on sustainable agriculture.

From a market perspective, rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine is part of a broader category of high-value fine chemicals. Its synthesis and purification require advanced techniques, which are often discussed in academic and industrial forums. Researchers also explore its structure-activity relationships (SAR) to optimize its performance in various applications. As the pharmaceutical industry continues to innovate, compounds like rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine will remain at the forefront of scientific inquiry.

For those interested in the technical details, the IUPAC name and molecular formula of this compound are critical identifiers. The rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine nomenclature reflects its stereochemistry, while its CAS No. 2260931-13-1 ensures unambiguous recognition in global databases. Laboratories and manufacturers rely on these identifiers for accurate documentation and regulatory compliance.

In conclusion, rac-[(2R,3R)-3-(trifluoromethyl)bicyclo[2.2.2]octan-2-yl]methanamine (CAS No. 2260931-13-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing modern chemistry and biotechnology.